Cas no 101768-40-5 (3-(4-Methylphenylsulfonyl)pyrrolidine Hydrochloride)

3-(4-Methylphenylsulfonyl)pyrrolidine Hydrochloride is a sulfonamide derivative featuring a pyrrolidine core substituted with a 4-methylphenylsulfonyl group. This compound is commonly utilized as an intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules. Its structural properties, including the sulfonyl moiety and pyrrolidine ring, make it valuable for modulating physicochemical characteristics and enhancing binding affinity in drug design. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. This reagent is suitable for applications in medicinal chemistry, such as the synthesis of enzyme inhibitors or receptor ligands, where precise functionalization is critical.
3-(4-Methylphenylsulfonyl)pyrrolidine Hydrochloride structure
101768-40-5 structure
Product Name:3-(4-Methylphenylsulfonyl)pyrrolidine Hydrochloride
CAS No:101768-40-5
MF:C11H16ClNO2S
MW:261.76824092865
MDL:MFCD04117767
CID:1130561
PubChem ID:17749891
Update Time:2025-05-27

3-(4-Methylphenylsulfonyl)pyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Tosylpyrrolidine hydrochloride
    • 3-(4-methylphenylsulphonyl)pyrrolidine hydrochloride
    • AGN-PC-01LQRI
    • SureCN1760982
    • ASX-Q06-1
    • CTK6B9019
    • MolPort-001-760-346
    • AR2684
    • AG-A-52726
    • 3-(4-METHYLPHENYLSULFONYL)PYRROLIDINE HYDROCHLORIDE
    • 3-(4-methylphenyl)sulfonylpyrrolidine
    • hydrochloride
    • 3-(4-METHYLPHENYLSULFONYL)PYRROLIDINE HCL
    • MFCD04117767
    • 3-(4-methylphenyl)sulfonylpyrrolidine;hydrochloride
    • CS-0172154
    • 3-[(4-Methylphenyl)sulfonyl]pyrrolidine HCl
    • 3-(4-methylbenzenesulfonyl)pyrrolidine hydrochloride
    • SCHEMBL1760982
    • 3-[(4-methylphenyl)sulfonyl]pyrrolidine hydrochloride
    • 3-(4-METHYLPHENYLSULFONYL)PYRROLIDINEHYDROCHLORIDE
    • 101768-40-5
    • EN300-236105
    • AKOS025404217
    • AS-45414
    • 3-[(4-methylbenzene)sulfonyl]pyrrolidine, HCl
    • KVVYDFUAHPEACJ-UHFFFAOYSA-N
    • 3-Tosylpyrrolidinehydrochloride
    • F2167-0234
    • J-000492
    • 3-(4-methylphenylsulphonyl)pyrrolidine HCl
    • 3-[(4-methylbenzene)sulfonyl]pyrrolidine hydrochloride
    • A920092
    • 3-(4-Methylphenylsulfonyl)pyrrolidine Hydrochloride
    • MDL： MFCD04117767
    • Inchi： 1S/C11H15NO2S.ClH/c1-9-2-4-10(5-3-9)15(13,14)11-6-7-12-8-11;/h2-5,11-12H,6-8H2,1H3;1H
    • InChI Key： KVVYDFUAHPEACJ-UHFFFAOYSA-N
    • SMILES： Cl.S(C1C=CC(C)=CC=1)(C1CNCC1)(=O)=O

Computed Properties

  • Exact Mass: 261.05918
  • Monoisotopic Mass: 261.0590276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 299
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 46.17

3-(4-Methylphenylsulfonyl)pyrrolidine Hydrochloride Security Information

3-(4-Methylphenylsulfonyl)pyrrolidine Hydrochloride Pricemore >>

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Amadis Chemical Company Limited
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(CAS:101768-40-5)3-(4-Methylphenylsulfonyl)pyrrolidine Hydrochloride
Order Number:A920092
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:12
Price ($):258.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:101768-40-5)3-(4-Methylphenylsulfonyl)pyrrolidine Hydrochloride
A920092
Purity:99%
Quantity:1g
Price ($):258.0
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